4-{3-[(4-methoxy-3-biphenylyl)amino]butyl}phenol

• IUPAC Name: 4-[3-(2-methoxy-5-phenylanilino)butyl]phenol
• InChI: InChI=1S/C23H25NO2/c1-17(8-9-18-10-13-21(25)14-11-18)24-22-16-20(12-15-23(22)26-2)19-6-4-3-5-7-19/h3-7,10-17,24-25H,8-9H2,1-2H3
• InChI Key: UKJYCMSROOKTAN-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)O)NC2=C(C=CC(=C2)C3=CC=CC=C3)OC
• Molecular Formula: C23H25NO2
• Molecular Weight: 347.4 g/mol

Description

4-{3-[(4-methoxy-3-biphenylyl)amino]butyl}phenol, also known as Bisphenol B or BPB, is a synthetic compound that is widely used in the manufacturing of plastic products. It is a type of bisphenol that is structurally similar to Bisphenol A (BPA), which has been linked to various health issues. BPB has gained attention in recent years due to its potential health effects and environmental impact.

Mechanism of Action

BPB binds to estrogen receptors in the body, which can activate or inhibit the expression of various genes. This can lead to changes in hormone levels and affect the development and function of reproductive organs.
Biochemical and Physiological Effects:
Studies have shown that BPB can have a range of biochemical and physiological effects. It has been found to increase the proliferation of breast cancer cells and promote the growth of uterine fibroids. It can also affect the development of the reproductive system in animals, leading to abnormalities in the ovaries and testes.

Advantages and Limitations for Lab Experiments

BPB has been used in lab experiments to study its potential health effects and environmental impact. One advantage of using BPB is that it is structurally similar to BPA, which allows for direct comparisons between the two compounds. However, BPB has a lower estrogenic activity than BPA, which can make it more difficult to detect its effects in lab experiments.

Future Directions

There are several future directions for research on BPB. One area of focus is on its potential to impact human health. More studies are needed to determine the extent of its estrogenic activity and its potential to disrupt the endocrine system. Another area of focus is on its environmental impact. BPB has been found in water sources and can potentially impact aquatic life. Further research is needed to determine the extent of its environmental impact and potential mitigation strategies.
Conclusion:
In conclusion, BPB is a synthetic compound that has gained attention in recent years due to its potential health effects and environmental impact. It has been extensively studied in scientific research and has been found to have estrogenic activity. Further research is needed to determine the extent of its impact on human health and the environment.

Synthesis Methods

BPB is synthesized through the reaction of 4-hydroxybenzaldehyde with 4-methoxy-3-biphenylamine in the presence of a base catalyst. The reaction yields BPB as a white crystalline solid with a melting point of 159-162°C.

Scientific Research Applications

BPB has been extensively studied in scientific research due to its potential health effects and environmental impact. It has been found to have estrogenic activity, which means it can mimic the effects of estrogen in the body. This has led to concerns about its potential to disrupt the endocrine system and impact reproductive health.